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Compound of Interest

Compound Name: rIno.H-Arg-OH

Cat. No.: B15165988 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational excellence. This

guide provides essential information for the safe handling and disposal of H-Arg-OH, commonly

known as Arginine. The following procedures are based on available Safety Data Sheets (SDS)

for L-Arginine and its hydrochloride salt. The prefix "rIno" does not correspond to a standard

chemical nomenclature and this guide will proceed based on the core molecule, Arginine (H-

Arg-OH).

Immediate Safety and Handling Precautions
Before handling H-Arg-OH, it is imperative to wear appropriate Personal Protective Equipment

(PPE), including safety glasses with side shields, gloves, and a lab coat.[1][2] In case of dust

formation, respiratory protection may be necessary.[1] Ensure that eyewash stations and safety

showers are readily accessible.[3]

Quantitative Data for H-Arg-OH (L-Arginine)
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Property Value Source

Molecular Formula C6H14N4O2 [4][5][6]

Molecular Weight 174.20 g/mol [6][7]

Melting Point 222 °C (decomposes) [6][8]

Solubility in Water Soluble [4][5]

pH ~11.4 [4]

log Pow (Octanol/Water

Partition Coefficient)
-4.20 at 20 °C

Step-by-Step Disposal Protocol
The primary method for the disposal of H-Arg-OH is to follow all applicable federal, state, and

local regulations.[1][4][9]

Step 1: Waste Characterization

Determine if the H-Arg-OH waste is classified as hazardous. According to several Safety Data

Sheets, L-Arginine and its monohydrochloride salt are not classified as hazardous substances.

[10] However, waste generators must consult state and local hazardous waste regulations to

ensure complete and accurate classification.[9]

Step 2: Preparing for Disposal

Solid Waste: Unused or waste H-Arg-OH should be kept in its original container or a suitable,

labeled, and closed container for disposal. Do not mix with other waste.

Spills: In the event of a spill, avoid generating dust. Sweep or vacuum up the material and

place it into a suitable disposal container.[4] After the material has been collected, clean the

affected area thoroughly.[1]

Step 3: Disposal
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Non-Hazardous Waste: If deemed non-hazardous by your institution and local regulations, it

may be disposed of as regular chemical waste.

Hazardous Waste: If classified as hazardous, it must be disposed of through a licensed

professional waste disposal service.[3][10][11] Some sources suggest dissolving or mixing

the material with a combustible solvent and burning it in a chemical incinerator equipped with

an afterburner and scrubber.[3]

Empty Containers: Handle uncleaned containers as you would the product itself. Do not

reuse empty containers.[9]

Experimental Protocols Cited
The disposal procedures outlined above are derived from standard safety data sheets and do

not originate from specific experimental protocols for the disposal of H-Arg-OH. The

recommended procedure is to adhere to the guidance provided in the product's SDS and

comply with institutional and governmental waste disposal regulations.

Logical Workflow for H-Arg-OH Disposal
The following diagram illustrates the decision-making process for the proper disposal of H-Arg-

OH.
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Caption: Decision workflow for the proper disposal of H-Arg-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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